![molecular formula C12H17N3O4S B188322 2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide CAS No. 91533-01-6](/img/structure/B188322.png)
2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide, also known as MSA, is a chemical compound that has gained attention in scientific research for its potential use as a therapeutic agent. MSA belongs to the class of sulfonamide drugs and has been studied for its anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of 2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. This compound has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Advantages and Limitations for Lab Experiments
One advantage of using 2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology. However, this compound has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.
Future Directions
There are several future directions for research on 2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide. One area of interest is the development of new formulations of this compound that improve its solubility and stability. Another area of interest is the use of this compound in combination with other drugs to enhance its anti-cancer effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential use in treating other diseases.
Synthesis Methods
The synthesis of 2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide involves the reaction of 4-aminobenzenesulfonamide with 2-chloro-N-(4-morpholinyl)acetamide in the presence of a base. The product is then purified through recrystallization, yielding this compound in a solid form.
Scientific Research Applications
2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide has been studied extensively for its potential use in cancer treatment. Research has shown that this compound can inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment option for inflammatory diseases such as rheumatoid arthritis.
properties
CAS RN |
91533-01-6 |
---|---|
Molecular Formula |
C12H17N3O4S |
Molecular Weight |
299.35 g/mol |
IUPAC Name |
2-morpholin-4-yl-N-(4-sulfamoylphenyl)acetamide |
InChI |
InChI=1S/C12H17N3O4S/c13-20(17,18)11-3-1-10(2-4-11)14-12(16)9-15-5-7-19-8-6-15/h1-4H,5-9H2,(H,14,16)(H2,13,17,18) |
InChI Key |
ZKUIDNFBWWVULC-UHFFFAOYSA-N |
SMILES |
C1COCCN1CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N |
Canonical SMILES |
C1COCCN1CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N |
Other CAS RN |
91533-01-6 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.